N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide
• InChI: InChI=1S/C20H12ClFN2OS/c21-15-9-8-13(20-24-16-6-1-2-7-18(16)26-20)11-17(15)23-19(25)12-4-3-5-14(22)10-12/h1-11H,(H,23,25)
• InChI Key: XVNDLTNZGBHBAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H12ClFN2OS
• Molecular Weight: 382.8 g/mol

Description

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzamide family and is known to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide is not yet fully understood. However, it is known to bind to specific proteins and alter their conformation, leading to changes in their function. This property makes it a valuable tool for studying protein structure and function.
Biochemical and Physiological Effects:
N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the formation of amyloid fibrils, and alter the activity of specific enzymes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide in lab experiments is its ability to selectively bind to specific proteins. This property makes it a valuable tool for studying protein structure and function. However, one of the major limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide. One potential area of research is its use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential area of research is its use as a tool for studying protein structure and function in various biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide is a multi-step process that involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-aminobenzothiazole in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with 3-fluorobenzoyl chloride to obtain the final product.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-chlorophenyl]-3-fluorobenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its use as a fluorescent probe for the detection of protein misfolding in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied as a potential therapeutic agent for the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.